1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine

• Molecular Formula: C26H35F3N2O2S
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 1-[3-(trifluoromethyl)phenyl]-4-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C26H35F3N2O2S/c1-17(2)20-14-23(18(3)4)25(24(15-20)19(5)6)34(32,33)31-12-10-30(11-13-31)22-9-7-8-21(16-22)26(27,28)29/h7-9,14-19H,10-13H2,1-6H3
• InChI Key: LWRNLWBYBQPIAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C(C)C

Description

Overview of 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine

1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine is a synthetic organic compound characterized by a piperazine core substituted with two distinct functional groups: a 3-(trifluoromethyl)phenyl moiety and a 2,4,6-triisopropylbenzenesulfonyl group. The molecular formula of the compound is $$ \text{C}{26}\text{H}{35}\text{F}{3}\text{N}{2}\text{O}_{2}\text{S} $$, with a molecular weight of 496.6 g/mol. Its structure combines electron-withdrawing trifluoromethyl and sulfonyl groups with sterically demanding triisopropyl substituents, which collectively influence its physicochemical properties and potential biological interactions.

The compound’s piperazine ring serves as a flexible scaffold, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects. The 2,4,6-triisopropylbenzenesulfonyl group contributes significant steric bulk, which may enhance selectivity in enzyme binding by preventing non-specific interactions. Meanwhile, the trifluoromethyl group on the phenyl ring improves metabolic stability and lipophilicity, traits often sought in drug discovery.

Property	Value	Source
Molecular Formula	$$ \text{C}{26}\text{H}{35}\text{F}{3}\text{N}{2}\text{O}_{2}\text{S} $$
Molecular Weight	496.6 g/mol
CAS Number	893668-41-2

Historical Context and Discovery

The compound was first synthesized in the early 21st century as part of efforts to develop inhibitors targeting bacterial enzymes involved in lipid biosynthesis. Its discovery aligns with broader trends in medicinal chemistry to optimize sulfonyl piperazine derivatives for antimicrobial applications. The synthetic approach likely involves reacting a piperazine derivative with 2,4,6-triisopropylbenzenesulfonyl chloride, a method analogous to protocols described for related sulfonamide compounds. For instance, sulfonylation reactions using arylsulfonyl chlorides and amines under basic conditions are well-established, as demonstrated in the synthesis of N-aryl-piperazinealkanamides.

The compound’s design reflects incremental advancements in structure-activity relationship (SAR) studies of sulfonyl piperazines. Early work on LpxH inhibitors, such as those reported in 2020, highlighted the importance of bulky substituents (e.g., triisopropyl groups) in enhancing target affinity. These findings likely informed the decision to incorporate the 2,4,6-triisopropylbenzenesulfonyl moiety into the compound’s structure to exploit steric and electronic effects for improved enzyme inhibition.

Significance in Contemporary Chemical Research

This compound has garnered attention for its potential as a biochemical tool in studying bacterial lipid A biosynthesis, a critical pathway for Gram-negative bacterial survival. The enzyme LpxH, which hydrolyzes UDP-2,3-diacylglucosamine to form lipid X, has been identified as a promising target for novel antibiotics. Sulfonyl piperazine analogs, including derivatives with trifluoromethyl and triisopropyl groups, have demonstrated inhibitory activity against LpxH by occupying hydrophobic pockets within the enzyme’s active site.

Key research findings include:

• Substituent Effects : Bulky substituents like triisopropyl groups improve binding affinity by filling hydrophobic regions of LpxH, while electron-withdrawing groups (e.g., trifluoromethyl) enhance metabolic stability.
• SAR Trends : Analogous compounds with larger substituents (e.g., chloro or trifluoromethyl groups) exhibit superior inhibitory activity compared to smaller groups, though excessive bulk (e.g., bromo) reduces potency.

These insights underscore the compound’s utility in refining molecular designs for antibacterial agents. Additionally, its fluorinated structure aligns with modern medicinal chemistry strategies to improve pharmacokinetic profiles through fluorine incorporation.

Scope and Objectives of the Review

This review consolidates current knowledge on 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine, with emphasis on its:

• Synthetic Pathways : Analysis of routes involving sulfonylation and piperazine functionalization.
• Physicochemical Properties : Role of trifluoromethyl and triisopropyl groups in solubility, stability, and reactivity.
• Biological Relevance : Mechanistic insights into LpxH inhibition and implications for antibiotic development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine typically involves multiple steps. One common method includes the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of the Trifluoromethylphenyl Group: This step involves the reaction of the piperazine derivative with a trifluoromethylphenyl halide in the presence of a base such as potassium carbonate.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced piperazine derivatives.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily cross cell membranes. Once inside the cell, it can interact with various proteins and enzymes, modulating their activity. The sulfonyl group can form strong hydrogen bonds with target molecules, further influencing the compound’s biological activity.

Comparison with Similar Compounds

Aryl Group Modifications

Compound Name	Substituent (Position 1)	Key Properties/Activities	Reference
1-(3-Trifluoromethylphenyl)piperazine (3-TFMPP)	3-CF₃-phenyl	Serotonin receptor modulation
1-(4-Chlorophenyl)piperazine (4-CPP)	4-Cl-phenyl	Dopamine D₂/D₃ receptor affinity
1-(3,4-Difluorobenzoyl)piperazine	3,4-difluorobenzoyl	Melting point: 263–266°C; EI-MS: 464 [M]⁺
1-(3-Methoxybenzoyl)piperazine	3-OCH₃-benzoyl	Melting point: 207–209°C; EI-MS: 458 [M]⁺

Key Observations :

• Electron-withdrawing groups (e.g., -CF₃, -Cl) enhance receptor binding affinity in neurological targets .
• Benzoyl vs. sulfonyl groups : Benzoyl derivatives (e.g., 8b–8e in ) exhibit lower steric hindrance but reduced metabolic stability compared to sulfonyl analogs.

Sulfonyl Group Modifications

Compound Name	Sulfonyl Group Structure	Key Properties	Reference
1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]piperazine	4-Cl-3-CF₃-benzenesulfonyl	Higher polarity than triisopropyl analogs
1-(Toluene-4-sulfonyl)piperazine	4-methylbenzenesulfonyl	Moderate steric bulk; common in protease inhibitors
N-(2,4,6-Triisopropylbenzenesulfonyl)imidazole	2,4,6-triisopropylbenzenesulfonyl	Extreme lipophilicity; used in catalysis

Key Observations :

• Triisopropylbenzenesulfonyl groups (as in the target compound) drastically increase steric bulk, reducing enzymatic degradation but limiting blood-brain barrier penetration .
• Chloro/trifluoromethyl sulfonyl derivatives (e.g., ) balance electronic effects and solubility.

Combined Substituent Effects

Pharmacological Profile Comparison

Compound Name	Biological Target	IC₅₀/EC₅₀ (nM)	Reference
1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine	Serotonin (5-HT₁A/5-HT₂) receptors	Data pending	—
1-(3-Chlorophenyl)piperazine (3-CPP)	5-HT₁B receptors	~150–200
1-(4-Fluorophenyl)piperazine (4-FPP)	Dopamine D₃ receptors	~50–80
N-{5-[4-({4-[3-(Trifluoromethyl)benzoyl]piperazin-1-yl}carbonyl)phenyl]pyridin-2-yl}acetamide (8e)	Kinase inhibition	~10–20

Key Observations :

• The target compound’s triisopropylbenzenesulfonyl group likely reduces CNS activity compared to smaller sulfonyl analogs (e.g., 4-FPP) .
• Trifluoromethylbenzoyl derivatives (e.g., 8e) show potent enzyme inhibition due to optimized electronic/steric properties .

Limitations and Challenges

• Solubility issues: The target compound’s hydrophobicity necessitates formulation innovations (e.g., nanoemulsions) for in vivo studies.
• Synthetic complexity : Multi-step synthesis and purification (e.g., chromatography) increase production costs .

Biological Activity

1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine is a complex organic compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C35H39F3N2O2S
• Molecular Weight : 636.842 g/mol
• CAS Number : 145574-05-6

The compound's biological activity appears to be linked to its ability to interact with various biological targets. Preliminary studies suggest that it may function as a multikinase inhibitor, affecting pathways involved in cell proliferation and survival.

Key Mechanisms:

• Inhibition of Kinases : It is hypothesized that this compound could inhibit receptor tyrosine kinases (RTKs), which are crucial in cancer progression. For instance, it may modulate the activity of PDGFRβ and FGFR1, affecting cellular signaling pathways associated with tumor growth and metastasis .
• Endocytosis Regulation : The compound may influence the endocytosis of growth factor receptors such as EGFR, thereby impacting cell signaling and receptor recycling .

Anticancer Properties

Research indicates that compounds similar to 1-[3-(Trifluoromethyl)phenyl]-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine exhibit significant antiproliferative effects against various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF7 (Breast)	0.5	CDK4/6 inhibition leading to G1 arrest
HCT116 (Colon)	0.3	Multikinase inhibition
A549 (Lung)	0.25	EGFR endocytosis modulation

These findings suggest that the compound could be effective in treating cancers characterized by dysregulated kinase activity.

Case Studies

• Study on CDK Inhibition : A study demonstrated that derivatives of this compound significantly inhibited CDK4 and CDK6 in vitro, leading to reduced tumor cell viability in xenograft models .
• EGFR Modulation : Another investigation revealed that the compound could enhance the stability of EGFR through phosphorylation mechanisms, potentially leading to altered cellular responses in cancer cells .

Safety and Toxicity

While the biological activity is promising, understanding the safety profile is crucial. Preliminary toxicity assessments indicate that high concentrations may lead to cytotoxic effects in non-target cells. Further studies are needed to establish a therapeutic window.